N-([2,3'-bipyridin]-3-ylmethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C18H19N5O/c1-12-16(13(2)23(3)22-12)18(24)21-11-15-7-5-9-20-17(15)14-6-4-8-19-10-14/h4-10H,11H2,1-3H3,(H,21,24)
• InChI Key: PZMPWQATYCKPCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC2=C(N=CC=C2)C3=CN=CC=C3
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• CAS No.: 1903548-81-1

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number, IUPAC name, etc. It may also include information about its occurrence or synthesis.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves retrosynthetic analysis, which is a problem-solving technique used to plan the synthesis of organic molecules.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can include understanding the mechanisms of these reactions.

Physical and Chemical Properties Analysis

Physical and chemical properties of a compound include its phase (solid, liquid, gas), melting and boiling points, chemical stability, reactivity, and many others.

Scientific Research Applications

Radiopharmaceutical Applications

The compound N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, a structurally related derivative, has been synthesized for potential use in positron emission tomography (PET) imaging. This derivative demonstrates the applicability of such compounds in neuroinflammation imaging (Wang et al., 2018).

Bioactive Ligand Development

Pyrazole derivatives have been explored as cannabinoid receptor antagonists. N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2, 4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a related compound, has been studied for its potential as a pharmacological probe and its ability to antagonize the effects of cannabinoids (Lan et al., 1999).

Chemical Synthesis and Characterization

The synthesis and characterization of various pyrazole derivatives, including those structurally similar to the query compound, highlight the chemical versatility and potential applications of these molecules in different fields of scientific research. Such studies provide insights into the synthesis routes and physical properties of these compounds (Saeed et al., 2015).

Coordination Chemistry and Sensing Applications

Research into derivatives of pyrazole compounds, like 2,6-di(pyrazol-1-yl)pyridine, has shown their use in coordination chemistry. These compounds have been utilized in luminescent lanthanide compounds for biological sensing and in iron complexes with unusual thermal and photochemical properties (Halcrow, 2005).

Medicinal Chemistry Strategies

Studies involving imidazo[1,2-a]pyrimidine, structurally related to the query compound, have focused on reducing metabolism mediated by aldehyde oxidase. This research provides insights into designing drug molecules with improved stability and efficacy (Linton et al., 2011).

Heterocyclization and Drug Design

Investigations into the heterocyclization reactions involving derivatives of 5-aminopyrazoles and N-arylmaleimides offer potential directions for novel drug design. Such research highlights the versatility of pyrazole derivatives in synthesizing new compounds with potential medicinal applications (Rudenko et al., 2011).

Antibacterial Applications

Pyrazolo[3,4-b]pyridine derivatives, structurally similar to the query compound, have been synthesized and evaluated for antibacterial activity. These compounds show promise in developing new antibacterial agents (Panda et al., 2011).

Mechanism of Action

The mechanism of action of a compound describes how it exerts its effects, often at a molecular level. For drugs, this could involve binding to specific receptors or enzymes in the body.

Safety and Hazards

Safety and hazard information for a compound includes its toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications or areas of research for the compound. This could include new synthesis methods, uses in medicine or industry, environmental impact studies, etc.